![molecular formula C24H21BrN2O4 B302086 N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide](/img/structure/B302086.png)
N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide, also known as BDF, is a chemical compound that has been the focus of extensive scientific research due to its potential therapeutic applications. BDF belongs to the family of naphthofuran derivatives, which have been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.
Mechanism of Action
The exact mechanism of action of N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, several studies have suggested that this compound exerts its anti-cancer and anti-inflammatory effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has been found to inhibit the activation of NF-κB and MAPK signaling pathways, which are known to play a crucial role in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects
This compound has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases (MMPs). Additionally, this compound has been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines and chemokines in vitro and in vivo.
Advantages and Limitations for Lab Experiments
N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide has several advantages as a potential therapeutic agent. It exhibits potent anti-cancer and anti-inflammatory activity, and has been found to be non-toxic in preclinical studies. Additionally, this compound has been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, there are several limitations to using this compound in lab experiments. This compound is a relatively new compound, and its safety and efficacy in humans have not been established. Additionally, this compound is a complex molecule, which makes its synthesis and purification challenging.
Future Directions
There are several future directions for research on N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide. One area of research is to further elucidate the mechanism of action of this compound. Additionally, more preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models. Another area of research is to explore the potential of this compound as a combination therapy with other anti-cancer or anti-inflammatory agents. Furthermore, the development of new synthetic methods for this compound could facilitate its large-scale production and enable further research on its therapeutic potential.
Synthesis Methods
The synthesis of N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the condensation of 2-bromo-4,5-diethoxybenzaldehyde with naphtho[2,1-b]furan-2-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux in a suitable solvent, such as ethanol or methanol. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N'-[(E)-(2-bromo-4,5-diethoxyphenyl)methylidene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential therapeutic applications. Several studies have shown that this compound exhibits anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer. This compound has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in preclinical studies. Additionally, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo.
properties
Molecular Formula |
C24H21BrN2O4 |
---|---|
Molecular Weight |
481.3 g/mol |
IUPAC Name |
N-[(E)-(2-bromo-4,5-diethoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
InChI |
InChI=1S/C24H21BrN2O4/c1-3-29-21-11-16(19(25)13-22(21)30-4-2)14-26-27-24(28)23-12-18-17-8-6-5-7-15(17)9-10-20(18)31-23/h5-14H,3-4H2,1-2H3,(H,27,28)/b26-14+ |
InChI Key |
GKRTUNANMBHMIJ-VULFUBBASA-N |
Isomeric SMILES |
CCOC1=C(C=C(C(=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Br)OCC |
SMILES |
CCOC1=C(C=C(C(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Br)OCC |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Br)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.